Cas no 31750-48-8 (Ethanamine,2-[4-[(1Z)-1,2-diphenyl-1-buten-1-yl]phenoxy]-N-methyl-)

• Product Name: Ethanamine,2-[4-[(1Z)-1,2-diphenyl-1-buten-1-yl]phenoxy]-N-methyl-
• CAS No: 31750-48-8
• MF: C₂₅H₂₇NO
• MW: 357.487986803055
• CID: 306866
• PubChem ID: 6378383
• Update Time: 2025-04-19

Ethanamine,2-[4-[(1Z)-1,2-diphenyl-1-buten-1-yl]phenoxy]-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Ethanamine,2-[4-[(1Z)-1,2-diphenyl-1-buten-1-yl]phenoxy]-N-methyl-
• N-DESMETHYLTAMOXIFEN, HYDROCHLORIDE
• Demethyltamoxifen
• Desmethyltamoxifen
• Ethanamine,2-[4-(1,2-diphenyl-1-butenyl)phenoxy]-N-methyl-, (Z)-
• Ethanamine,2-[4-[(1Z)-1,2-diphenyl-1-butenyl]phenoxy]-N-methyl- (9CI)
• Ethylamine,2-[p-(1,2-diphenyl-1-butenyl)phenoxy]-N-methyl-, (Z)- (8CI)
• ICI 55548
• N-Demethyltamoxifen
• N-Desmethyltamoxifen
• TAMOXIFEN CITRATE IMPURITY F [EP IMPURITY]
• OOJ759O35C
• ICI 55,548
• 2-[4-[(~{Z})-1,2-diphenylbut-1-enyl]phenoxy]-~{N}-methyl-ethanamine
• 2-[4-[(Z)-1,2-diphenylbut-1-enyl]phenoxy]-N-methylethanamine
• N-DESMETHYLTAMOXIFEN,HYDROCHLORIDE
• AKOS040733807
• Desmethyltamoxifen, n-
• CHEBI:80554
• CHEMBL4525767
• (Z)-2-[4-(1,2-Diphenyl-1-Butenyl)Phenoxy]-N-methyl-Ethanamine
• UNII-OOJ759O35C
• ETHANAMINE, 2-(4-((1Z)-1,2-DIPHENYL-1-BUTEN-1-YL)PHENOXY)-N-METHYL-
• N-desmethyl tamoxifen
• NYDCDZSEEAUOHN-IZHYLOQSSA-N
• Ethanamine, 2-(4-(1,2-diphenyl-1-butenyl)phenoxy)-N-methyl-, (Z)-
• (2-{4-[(1Z)-1,2-diphenylbut-1-en-1-yl]phenoxy}ethyl)(methyl)amine
• ETHYLAMINE, 2-(p-(1,2-DIPHENYL-1-BUTENYL)PHENOXY)-N-METHYL-, (Z)-
• Q27149597
• DTXSID501315924
• NS00116364
• cis-2-(p-(1,2-Diphenyl-1-butenyl)phenoxy)-N-methylethylamine
• 31750-48-8
• ICI-55548
• 2-(4-((Z)-1,2-DIPHENYLBUT-1-ENYL)PHENOXY)-N-METHYLETHANAMINE
• (Z)-2-(4-(1,2-diphenylbut-1-en-1-yl)phenoxy)-N-methylethanamine
• SCHEMBL2739189
• QBN
• DA-56073
• TAMOXIFEN CITRATE IMPURITY F (EP IMPURITY)
• Ethanamine, 2-(4-(1,2-diphenyl-1-butenyl)phenoxy)-N-methyl-, (Z)-(9CI)
• 2-[4-[(1Z)-1,2-Diphenyl-1-butenyl]phenoxy]-N-methylethanamine
• (2-(4-((1Z)-1,2-diphenylbut-1-en-1-yl)phenoxy)ethyl)(methyl)amine
• G80721
• 2-(4-((1Z)-1,2-Diphenyl-1-butenyl)phenoxy)-N-methylethanamine

• Inchi： 1S/C25H27NO/c1-3-24(20-10-6-4-7-11-20)25(21-12-8-5-9-13-21)22-14-16-23(17-15-22)27-19-18-26-2/h4-17,26H,3,18-19H2,1-2H3/b25-24-
• InChI Key： NYDCDZSEEAUOHN-IZHYLOQSSA-N
• SMILES： O(CCNC)C1C=CC(=CC=1)/C(/C1C=CC=CC=1)=C(\C1C=CC=CC=1)/CC

Computed Properties

• Exact Mass: 357.20941
• Monoisotopic Mass: 357.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26

Ethanamine,2-[4-[(1Z)-1,2-diphenyl-1-buten-1-yl]phenoxy]-N-methyl- Security Information

• Signal Word：Warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).